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Compound of Interest

Compound Name: Methyl Cinnoline-6-carboxylate
CAS No.: 318276-74-3
Cat. No.: B1599777
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of Methyl Cinnoline-6-carboxylate, a
heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical
identity, synthesis, physicochemical properties, and its potential applications as a scaffold and
intermediate in the development of novel therapeutic agents. This document is intended to be a
valuable resource for researchers engaged in drug discovery and organic synthesis.

Chemical Identity and Nomenclature

IUPAC Name: Methyl cinnoline-6-carboxylate[1]

Synonyms: While "Methyl Cinnoline-6-carboxylate" is the most specific name, the parent
structure, cinnoline, is also known as 1,2-benzodiazine.[2] It is important to distinguish this
compound from its isomer, methyl quinoline-6-carboxylate, which has a different arrangement
of nitrogen atoms in the bicyclic ring system.
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Chemical Structure:
Caption: Chemical structure of Methyl Cinnoline-6-carboxylate.

Key ldentifiers:

Identifier Value Source
Molecular Formula C10H8N202 [1]
Molecular Weight 188.18 g/mol

CAS Number 318276-74-3 [3]

Physicochemical Properties

While extensive experimental data for Methyl Cinnoline-6-carboxylate is not readily available
in the cited literature, some key properties have been reported:

Property Value Source
Melting Point 130.4-131.2 °C [4]
Boiling Point 340.1+£34.0 °C at 760 mmHg [4]
Predicted XlogP 1.0 [1]

The ester functionality suggests that it would be soluble in a range of common organic
solvents.

Synthesis of Methyl Cinnoline-6-carboxylate

A specific, detailed experimental protocol for the synthesis of Methyl Cinnoline-6-carboxylate
IS not explicitly available in the reviewed literature. However, based on general methods for the
synthesis of cinnoline derivatives, a plausible synthetic route can be proposed. The synthesis
of the cinnoline ring system often involves the cyclization of appropriately substituted aryl
precursors.[5]
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One of the classical methods for forming the cinnoline core is the Richter cinnoline synthesis,
which involves the cyclization of an alkyne precursor.[6] Another common approach is the
Borsche—Herbert cyclization, which utilizes the diazotization of ortho-aminoacetophenones
followed by cyclization.[7]

Proposed Synthetic Pathway:

A likely approach to synthesize Methyl Cinnoline-6-carboxylate would involve the preparation
of Cinnoline-6-carboxylic acid followed by esterification.

Step 1: Cinnoline Ring Formation
Step 2: Esterification
Cyclization Reaction
(e.g., Richter or Methanol (CH30H)

Substituted —Borsche-Herbert type) y,, Cinnoline-6-carboxylic acid ——cld catalyst (e.4., HISO) Methyl Cinnoline-6-carboxylate

aminophenyl precursor

Cinnoline Scaffold

Antimicrobial Anti-inflammatory CNS Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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